N-{5-[1-(4-methylphenyl)-5-oxo-3-pyrrolidinyl]-1,3,4-thiadiazol-2-yl}benzamide

• IUPAC Name: N-[5-[1-(4-methylphenyl)-5-oxopyrrolidin-3-yl]-1,3,4-thiadiazol-2-yl]benzamide
• InChI: InChI=1S/C20H18N4O2S/c1-13-7-9-16(10-8-13)24-12-15(11-17(24)25)19-22-23-20(27-19)21-18(26)14-5-3-2-4-6-14/h2-10,15H,11-12H2,1H3,(H,21,23,26)
• InChI Key: YMUUBLYWPATCQD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2CC(CC2=O)C3=NN=C(S3)NC(=O)C4=CC=CC=C4
• Molecular Formula: C20H18N4O2S
• Molecular Weight: 378.4 g/mol

Description

N-{5-[1-(4-methylphenyl)-5-oxo-3-pyrrolidinyl]-1,3,4-thiadiazol-2-yl}benzamide, also known as TAK-659, is a small molecule inhibitor that has been of great interest in the field of cancer research. It is a potent inhibitor of the protein kinase BTK (Bruton's tyrosine kinase) which plays a crucial role in the survival and proliferation of B-cells.

Mechanism of Action

N-{5-[1-(4-methylphenyl)-5-oxo-3-pyrrolidinyl]-1,3,4-thiadiazol-2-yl}benzamide exerts its anti-tumor effects by inhibiting BTK, which is a critical component of the B-cell receptor signaling pathway. BTK is involved in the activation of downstream signaling pathways that promote cell survival and proliferation. Inhibition of BTK by N-{5-[1-(4-methylphenyl)-5-oxo-3-pyrrolidinyl]-1,3,4-thiadiazol-2-yl}benzamide leads to the suppression of these pathways, resulting in the induction of apoptosis and inhibition of cell proliferation.
Biochemical and Physiological Effects:
N-{5-[1-(4-methylphenyl)-5-oxo-3-pyrrolidinyl]-1,3,4-thiadiazol-2-yl}benzamide has been shown to have potent anti-tumor effects in preclinical studies. In vitro studies have demonstrated that N-{5-[1-(4-methylphenyl)-5-oxo-3-pyrrolidinyl]-1,3,4-thiadiazol-2-yl}benzamide inhibits the proliferation of various B-cell lines, including CLL, MCL, and DLBCL. In vivo studies have also shown that N-{5-[1-(4-methylphenyl)-5-oxo-3-pyrrolidinyl]-1,3,4-thiadiazol-2-yl}benzamide has significant anti-tumor activity in mouse models of CLL and MCL.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-{5-[1-(4-methylphenyl)-5-oxo-3-pyrrolidinyl]-1,3,4-thiadiazol-2-yl}benzamide is its specificity for BTK, which makes it a potent and selective inhibitor of B-cell receptor signaling. However, one limitation of N-{5-[1-(4-methylphenyl)-5-oxo-3-pyrrolidinyl]-1,3,4-thiadiazol-2-yl}benzamide is its relatively short half-life, which may limit its effectiveness in vivo. Another limitation is that N-{5-[1-(4-methylphenyl)-5-oxo-3-pyrrolidinyl]-1,3,4-thiadiazol-2-yl}benzamide has only been studied in preclinical models, and its safety and efficacy in humans have not yet been established.

Future Directions

There are several potential future directions for the development of N-{5-[1-(4-methylphenyl)-5-oxo-3-pyrrolidinyl]-1,3,4-thiadiazol-2-yl}benzamide as a therapeutic agent. One direction is the evaluation of N-{5-[1-(4-methylphenyl)-5-oxo-3-pyrrolidinyl]-1,3,4-thiadiazol-2-yl}benzamide in combination with other anti-cancer agents, such as chemotherapy or immunotherapy. Another direction is the investigation of N-{5-[1-(4-methylphenyl)-5-oxo-3-pyrrolidinyl]-1,3,4-thiadiazol-2-yl}benzamide in other types of B-cell malignancies, such as Waldenstrom macroglobulinemia or follicular lymphoma. Additionally, the development of more potent and selective BTK inhibitors may lead to the discovery of new therapeutic agents for the treatment of B-cell malignancies.
Conclusion:
In conclusion, N-{5-[1-(4-methylphenyl)-5-oxo-3-pyrrolidinyl]-1,3,4-thiadiazol-2-yl}benzamide is a promising therapeutic agent for the treatment of B-cell malignancies. Its potent inhibition of BTK has been shown to have significant anti-tumor effects in preclinical studies. However, further research is needed to establish its safety and efficacy in humans and to explore its potential in combination with other anti-cancer agents.

Scientific Research Applications

N-{5-[1-(4-methylphenyl)-5-oxo-3-pyrrolidinyl]-1,3,4-thiadiazol-2-yl}benzamide has been extensively studied for its potential as a therapeutic agent in the treatment of various types of cancer. It has been shown to be a potent inhibitor of BTK, which is a key mediator of B-cell receptor signaling. Inhibition of BTK by N-{5-[1-(4-methylphenyl)-5-oxo-3-pyrrolidinyl]-1,3,4-thiadiazol-2-yl}benzamide leads to the suppression of B-cell proliferation and survival, making it a promising therapeutic agent for B-cell malignancies such as chronic lymphocytic leukemia (CLL), mantle cell lymphoma (MCL), and diffuse large B-cell lymphoma (DLBCL).